4-(1,1-Dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1-(3-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1,1-dioxo-7-phenyl-1,4-thiazepane-4-carbonyl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C23H26N2O5S/c1-30-20-9-5-8-19(15-20)25-16-18(14-22(25)26)23(27)24-11-10-21(31(28,29)13-12-24)17-6-3-2-4-7-17/h2-9,15,18,21H,10-14,16H2,1H3
• InChI Key: UHEYSVDLVDCUSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)N3CCC(S(=O)(=O)CC3)C4=CC=CC=C4
• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol

Description

4-(1,1-Dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1-(3-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C23H26N2O5S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research by Reinhoudt and Kouwenhoven (1974) describes a synthesis route involving a [2+2] cycloaddition reaction, relevant to the compound class which includes 4-(1,1-Dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1-(3-methoxyphenyl)pyrrolidin-2-one. This highlights the compound's potential in complex chemical syntheses and its thermally unstable nature (Reinhoudt & Kouwenhoven, 1974).

Electrochemical and Photophysical Applications

• A study by Su, Chang, and Wu (2017) on dithienylpyrroles-based electrochromic polymers demonstrates applications in high-contrast electrochromic devices. Although not directly mentioning the specific compound, this research points to potential applications in electrochromic technology (Su, Chang, & Wu, 2017).
• Li et al. (2009) explored the solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties of a related thiazole-conjugated pyridinium complex. This implies possible applications of the compound in the development of new materials with unique photophysical properties (Li et al., 2009).

Potential in Pharmaceutical Research

• Research by Rubtsova et al. (2020) on pyrrolidin-2-ones derivatives indicates that these compounds, including the subject compound, have a structure found in many biologically active molecules. This suggests potential applications in pharmaceutical research for developing new medicinal molecules (Rubtsova et al., 2020).

Materials Science and Conducting Polymers

• Studies on conducting polymers, such as the work by Sotzing et al. (1996) on poly[bis(pyrrol-2-yl)arylenes], indicate potential applications of pyrrolidin-2-one derivatives in electronic materials. These materials can be used in various electronic devices due to their unique conducting properties (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).